Cas no 411211-80-8 (3-Acetamido-5-phenylpentanoic acid)

• Product Name: 3-Acetamido-5-phenylpentanoic acid
• CAS No: 411211-80-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5331709
• PubChem ID: 139021084
• Update Time: 2025-06-08

3-Acetamido-5-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetamido-5-phenylpentanoic acid
• Z2724109198

• Inchi： 1S/C13H17NO3/c1-10(15)14-12(9-13(16)17)8-7-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,14,15)(H,16,17)
• InChI Key： BKTGEFWYDOHNFT-UHFFFAOYSA-N
• SMILES： OC(CC(CCC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4

Additional information on 3-Acetamido-5-phenylpentanoic acid

Recent Advances in the Study of 3-Acetamido-5-phenylpentanoic acid (CAS: 411211-80-8)

3-Acetamido-5-phenylpentanoic acid (CAS: 411211-80-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of enzyme inhibition and metabolic pathway modulation. This research briefing synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the key areas of research has focused on the compound's role as an intermediate in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs have been investigated for their potential in treating neurological disorders such as epilepsy, anxiety, and chronic pain. Recent studies have demonstrated that 3-Acetamido-5-phenylpentanoic acid can be efficiently converted into GABAergic compounds with enhanced bioavailability and receptor specificity.

Another significant development is the exploration of 3-Acetamido-5-phenylpentanoic acid as a potential inhibitor of histone deacetylases (HDACs). HDACs play a crucial role in epigenetic regulation, and their dysregulation has been implicated in various cancers and neurodegenerative diseases. Preliminary in vitro studies have shown that derivatives of 3-Acetamido-5-phenylpentanoic acid exhibit selective inhibition of specific HDAC isoforms, suggesting a promising avenue for the development of targeted epigenetic therapies.

Recent synthetic chemistry efforts have also focused on optimizing the production of 3-Acetamido-5-phenylpentanoic acid. A study published in the Journal of Medicinal Chemistry reported a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is particularly important for scaling up production for preclinical and clinical studies, addressing previous challenges related to cost and scalability.

In the realm of drug delivery, researchers have investigated the pharmacokinetic properties of 3-Acetamido-5-phenylpentanoic acid. A 2023 study in Molecular Pharmaceutics characterized its absorption, distribution, metabolism, and excretion (ADME) profile, revealing favorable oral bioavailability and tissue penetration. These findings support its potential as a lead compound for further drug development, particularly for central nervous system targets.

Looking forward, the versatility of 3-Acetamido-5-phenylpentanoic acid as a chemical scaffold continues to attract research attention. Its structural features allow for diverse modifications, enabling the creation of compound libraries for high-throughput screening against various biological targets. As our understanding of its pharmacological potential grows, this compound may emerge as a valuable tool in the development of next-generation therapeutics for complex diseases.